Cas no 1261469-80-0 (2-(Chloromethyl)naphthalene-7-carbonyl chloride)

• Product Name: 2-(Chloromethyl)naphthalene-7-carbonyl chloride
• CAS No: 1261469-80-0
• MF: C₁₂H₈Cl₂O
• MW: 239.097321510315
• CID: 4935667
• Update Time: 2025-11-06

2-(Chloromethyl)naphthalene-7-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)naphthalene-7-carbonyl chloride

• Inchi： 1S/C12H8Cl2O/c13-7-8-1-2-9-3-4-10(12(14)15)6-11(9)5-8/h1-6H,7H2
• InChI Key： RQCGNVSWRXGOGN-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C2C=CC(C(=O)Cl)=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Additional information on 2-(Chloromethyl)naphthalene-7-carbonyl chloride

Introduction to 2-(Chloromethyl)naphthalene-7-carbonyl chloride (CAS No. 1261469-80-0)

2-(Chloromethyl)naphthalene-7-carbonyl chloride, with the CAS number 1261469-80-0, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a naphthalene ring, a chloromethyl group, and an acyl chloride functional group. These features make it a valuable building block for the synthesis of more complex molecules and pharmaceutical intermediates.

The molecular formula of 2-(Chloromethyl)naphthalene-7-carbonyl chloride is C₁₃H₉Cl₂O, and its molecular weight is approximately 254.11 g/mol. The compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the acyl chloride group. This reactivity allows it to participate in various chemical reactions, such as nucleophilic acyl substitution, which is crucial for the synthesis of amides, esters, and other derivatives.

In recent years, 2-(Chloromethyl)naphthalene-7-carbonyl chloride has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of novel anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of naphthalene-based compounds with potent antiproliferative activity against various cancer cell lines. The chloromethyl group in 2-(Chloromethyl)naphthalene-7-carbonyl chloride was found to enhance the lipophilicity and cellular uptake of these compounds, thereby improving their therapeutic efficacy.

Beyond its applications in medicinal chemistry, 2-(Chloromethyl)naphthalene-7-carbonyl chloride has also shown promise in materials science. Researchers at the University of California, Berkeley, have explored its use in the development of advanced polymers and coatings. The unique combination of aromaticity and functional groups makes it an ideal candidate for creating materials with enhanced mechanical properties and thermal stability. A recent publication in Advanced Materials highlighted the synthesis of a novel polymer using 2-(Chloromethyl)naphthalene-7-carbonyl chloride as a key monomer, which exhibited excellent solvent resistance and high tensile strength.

The synthetic route to produce 2-(Chloromethyl)naphthalene-7-carbonyl chloride typically involves multiple steps. One common method starts with the reaction of 7-chloronaphthalene with formaldehyde to form 2-(chloromethyl)naphthalene. This intermediate is then oxidized to the corresponding carboxylic acid, which is subsequently converted to the acyl chloride using thionyl chloride or another suitable reagent. Each step requires careful control of reaction conditions to ensure high yield and purity.

Safety considerations are paramount when handling 2-(Chloromethyl)naphthalene-7-carbonyl chloride. As with many acyl chlorides, it can be irritating to the skin and eyes and should be handled with appropriate personal protective equipment (PPE). Additionally, it is important to store the compound in a cool, dry place away from moisture and strong bases to prevent hydrolysis or other unwanted reactions.

In conclusion, 2-(Chloromethyl)naphthalene-7-carbonyl chloride (CAS No. 1261469-80-0) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure and reactivity make it an indispensable tool for researchers aiming to develop new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern scientific endeavors.